Cas no 2138184-20-8 (2-ethyl-4-4-(trifluoromethyl)phenylfuran-3-carboxylic acid)

• Product Name: 2-ethyl-4-4-(trifluoromethyl)phenylfuran-3-carboxylic acid
• CAS No: 2138184-20-8
• MF: C₁₄H₁₁F₃O₃
• MW: 284.230554819107
• CID: 6421720
• PubChem ID: 165476418
• Update Time: 2025-10-24

2-ethyl-4-4-(trifluoromethyl)phenylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4-4-(trifluoromethyl)phenylfuran-3-carboxylic acid
• 2-ethyl-4-[4-(trifluoromethyl)phenyl]furan-3-carboxylic acid
• 2138184-20-8
• EN300-1082948

• Inchi： 1S/C14H11F3O3/c1-2-11-12(13(18)19)10(7-20-11)8-3-5-9(6-4-8)14(15,16)17/h3-7H,2H2,1H3,(H,18,19)
• InChI Key： LWSUKNLHQBMXBH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=COC(CC)=C1C(=O)O)(F)F

Computed Properties

• Exact Mass: 284.06602869g/mol
• Monoisotopic Mass: 284.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-ethyl-4-4-(trifluoromethyl)phenylfuran-3-carboxylic acid

Comprehensive Overview of 2-Ethyl-4-(4-(trifluoromethyl)phenyl)furan-3-carboxylic Acid (CAS No. 2138184-20-8)

2-Ethyl-4-(4-(trifluoromethyl)phenyl)furan-3-carboxylic acid (CAS No. 2138184-20-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the furan carboxylic acid family, characterized by a furan ring substituted with an ethyl group at the 2-position and a 4-(trifluoromethyl)phenyl moiety at the 4-position. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable scaffold in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 2-ethyl-4-(4-(trifluoromethyl)phenyl)furan-3-carboxylic acid has surged, driven by their widespread use in the development of bioactive molecules. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and protease-targeting therapeutics, aligning with the growing focus on precision medicine. The compound's CAS No. 2138184-20-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical synthesis.

One of the key advantages of 2-ethyl-4-(4-(trifluoromethyl)phenyl)furan-3-carboxylic acid lies in its versatility. It can serve as an intermediate in the synthesis of more complex molecules, particularly those targeting inflammatory pathways or enzyme modulation. The trifluoromethyl group is known to improve binding affinity and pharmacokinetic properties, which is why this compound is often explored in the context of drug design optimization. Its structural motif is also being investigated for applications in organic electronics, where fluorinated aromatics contribute to enhanced material performance.

From a synthetic chemistry perspective, the preparation of CAS No. 2138184-20-8 typically involves multi-step reactions, including palladium-catalyzed cross-coupling and carboxylic acid functionalization. These methods are well-documented in peer-reviewed literature, making the compound accessible to researchers aiming to incorporate its framework into their projects. The rise of green chemistry has also prompted investigations into more sustainable synthesis routes for such fluorinated derivatives, addressing environmental concerns while maintaining efficiency.

In the context of user search trends, queries related to "2-ethyl-4-(4-(trifluoromethyl)phenyl)furan-3-carboxylic acid solubility" or "CAS 2138184-20-8 suppliers" are common, indicating practical interest in its physical properties and commercial availability. Additionally, the compound's potential role in cancer research and neurodegenerative disease studies has sparked discussions in scientific forums, further elevating its profile. As the pharmaceutical industry continues to prioritize targeted therapies, compounds like this are likely to remain at the forefront of innovation.

In summary, 2-ethyl-4-(4-(trifluoromethyl)phenyl)furan-3-carboxylic acid (CAS No. 2138184-20-8) represents a compelling example of how fluorinated heterocycles can drive advancements in multiple scientific disciplines. Its combination of structural novelty and functional adaptability ensures its continued relevance in both academic and industrial settings. Researchers and manufacturers alike are encouraged to explore its potential further, leveraging its unique properties to address unmet challenges in chemistry and beyond.